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Compound of Interest

Compound Name: Pentyl 2-butenoate

Cat. No.: B15349167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentyl crotonate, also known as n-pentyl but-2-enoate or amyl crotonate, is an organic ester

recognized for its characteristic fruity aroma. This technical guide provides a comprehensive

overview of its physicochemical properties, offering valuable data for its application in research,

particularly in the fields of flavor and fragrance chemistry, as well as for professionals in drug

development requiring information on ester compounds. This document also outlines the

experimental protocols for the determination of its key properties and synthesis.

Core Physicochemical Data
The physicochemical properties of pentyl crotonate are summarized in the tables below. It is

important to distinguish between pentyl crotonate and its isomer, pentyl 2-methylcrotonate, as

their properties differ.

Table 1: Physicochemical Properties of Pentyl Crotonate
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Property Value Source

IUPAC Name pentyl but-2-enoate [1]

Synonyms
n-pentyl crotonate, amyl

crotonate
[1][2]

CAS Number 25415-76-3 [2]

Molecular Formula C₉H₁₆O₂ [2]

Molecular Weight 156.22 g/mol [1][2]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[2]

Boiling Point
194.62 °C @ 760.00 mm Hg

(estimated)
[2]

Vapor Pressure
0.437 mmHg @ 25.00 °C

(estimated)
[2]

Flash Point
172.00 °F (77.90 °C)

(estimated)
[2]

Solubility

Soluble in alcohol; water

solubility estimated at 158.9

mg/L @ 25 °C. Insoluble in

water.

[2]

logP (o/w) 3.442 (estimated) [2]

Table 2: Physicochemical Properties of Pentyl 2-methylcrotonate
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Property Value Source

IUPAC Name
pentyl (E)-2-methylbut-2-

enoate
[3]

Synonyms Amyl tiglate, Pentyl tiglate [3]

CAS Number 7785-65-1 [3]

Molecular Formula C₁₀H₁₈O₂ [3]

Molecular Weight 170.25 g/mol [3]

Experimental Protocols
The following sections detail the standard methodologies for the synthesis of pentyl crotonate

and the determination of its key physicochemical properties.

Synthesis of Pentyl Crotonate via Fischer Esterification
Pentyl crotonate can be synthesized using the Fischer esterification method, which involves the

acid-catalyzed reaction between crotonic acid and n-pentanol.[4]

Materials:

Crotonic acid

n-Pentanol (Amyl alcohol)

Concentrated sulfuric acid (catalyst)

Diethyl ether (solvent for extraction)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (drying agent)

Procedure:
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In a round-bottom flask, combine equimolar amounts of crotonic acid and n-pentanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Set up the apparatus for reflux and heat the mixture gently for a specified period to allow the

reaction to reach equilibrium.[5]

After cooling, transfer the reaction mixture to a separatory funnel.

Wash the mixture sequentially with water, saturated sodium bicarbonate solution (to

neutralize the excess acid), and brine.[6]

Separate the organic layer and dry it over anhydrous sodium sulfate.[7]

Filter to remove the drying agent and then remove the solvent (if any) using a rotary

evaporator.

Purify the crude pentyl crotonate by distillation to obtain the final product.[6]

Determination of Physicochemical Properties
1. Boiling Point Determination: The boiling point of the purified pentyl crotonate can be

determined by distillation.[8] The temperature at which the liquid and vapor phases are in

equilibrium at a given pressure is recorded as the boiling point.[4] For small sample sizes, a

micro-boiling point apparatus can be utilized.[8]

2. Density Measurement: The density of liquid pentyl crotonate can be measured using a

pycnometer or a digital density meter.[4] The procedure involves weighing a known volume of

the substance at a specific temperature.

3. Refractive Index Measurement: The refractive index, a measure of how light propagates

through the substance, is determined using a refractometer, such as an Abbe refractometer.[9]

A few drops of the sample are placed on the prism, and the refractive index is read at a

specified temperature and wavelength (typically the sodium D-line, 589 nm).[4][9]

Visualizations
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The following diagram illustrates the general workflow for the synthesis and purification of

pentyl crotonate.
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RefluxHeat
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Extraction
Wash with NaHCO₃
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Caption: Experimental workflow for the synthesis and purification of pentyl crotonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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